Cas no 24126-88-3 (2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-(3-phenyl-2-propen-1-yl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-(3-phenyl-2-propen-1-yl)-
• CAS No: 24126-88-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 271662
• PubChem ID: 5862730
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-(3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-(3-phenyl-2-propen-1-yl)-
• 2-methoxy-5-[(E)-3-phenylprop-2-enyl]cyclohexa-2,5-diene-1,4-dione
• AC1NYQ56
• NSC269120
• NSC-269120
• OBTUSAQUINONE DERIV JURD 1830
• 24126-88-3
• DTXSID30421183

• Inchi： 1S/C16H14O3/c1-19-16-11-14(17)13(10-15(16)18)9-5-8-12-6-3-2-4-7-12/h2-8,10-11H,9H2,1H3/b8-5+
• InChI Key： CQZQGVCZVWOFKM-VMPITWQZSA-N
• SMILES： O(C)C1=CC(C(=CC1=O)C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.18
• Boiling Point: 425.2°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.585
• PSA: 43.37
• LogP: 2.69840